Cas no 1338996-72-7 (1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide)

• Product Name: 1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide
• CAS No: 1338996-72-7
• MF: C₁₀H₁₇N₅O
• MW: 223.274881124496
• CID: 5159025
• PubChem ID: 63758515
• Update Time: 2025-05-25

1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, 1,3-dimethyl-5-(1-piperazinyl)-

• Inchi： 1S/C10H17N5O/c1-7-8(9(11)16)10(14(2)13-7)15-5-3-12-4-6-15/h12H,3-6H2,1-2H3,(H2,11,16)
• InChI Key： CNMFRPFYOIKCDF-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NN(C)C=1N1CCNCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• XLogP3: -0.7
• Topological Polar Surface Area: 76.2

Additional information on 1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide

Comprehensive Overview of 1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide (CAS No. 1338996-72-7)

The compound 1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide (CAS No. 1338996-72-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazole core linked to a piperazine moiety and a carboxamide group, makes it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor binding, which align with current trends in targeted therapy and precision medicine.

In recent years, the demand for heterocyclic compounds like 1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide has surged due to their role in developing small-molecule inhibitors. This compound’s piperazine ring is a common pharmacophore in CNS-active drugs, while the pyrazole scaffold is prevalent in anti-inflammatory and anticancer agents. Such dual functionality positions it as a promising candidate for addressing neurodegenerative diseases and metabolic disorders, topics frequently searched in academic and industrial databases.

The synthesis of CAS No. 1338996-72-7 involves multi-step organic reactions, including condensation and amination processes, which are optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure, ensuring compliance with Good Manufacturing Practices (GMP). These quality control measures are critical for its integration into high-throughput screening platforms, a hot topic in AI-driven drug discovery.

From a commercial perspective, 1,3-Dimethyl-5-(piperazin-1-yl)-1H-pyrazole-4-carboxamide is supplied by leading chemical manufacturers under stringent storage conditions to maintain stability. Its solubility in polar solvents like DMSO and methanol facilitates its use in in vitro assays, a key focus area for researchers investigating kinase inhibitors or GPCR modulators. These applications are frequently queried in search engines, reflecting their relevance in modern pharmacology.

Looking ahead, the compound’s potential extends to personalized medicine, where its structural motifs could be tailored for patient-specific therapies. Collaborative studies between computational chemists and medicinal biologists are exploring its QSAR (Quantitative Structure-Activity Relationship) profiles, a trending subject in machine learning-aided research. As the scientific community continues to unravel its mechanisms, CAS No. 1338996-72-7 remains a focal point for innovation in bioactive molecule design.